Cas no 70954-71-1 (1-Octyn-4-ol, 4-methyl-, (4R)-)

1-Octyn-4-ol, 4-methyl-, (4R)- structure
70954-71-1 structure
Product Name:1-Octyn-4-ol, 4-methyl-, (4R)-
CAS No:70954-71-1
MF:C9H16O
MW:140.222743034363
CID:546353
PubChem ID:12884302
Update Time:2025-04-19

1-Octyn-4-ol, 4-methyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Octyn-4-ol, 4-methyl-, (4R)-
    • (4R)-4-methyloct-1-yn-4-ol
    • 70954-71-1
    • DTXSID80512277
    • SCHEMBL10870980
    • Inchi: 1S/C9H16O/c1-4-6-8-9(3,10)7-5-2/h2,10H,4,6-8H2,1,3H3/t9-/m0/s1
    • InChI Key: VWNNGOBVFMFPNE-VIFPVBQESA-N
    • SMILES: O[C@@](C)(CC#C)CCCC

Computed Properties

  • Exact Mass: 140.12018
  • Monoisotopic Mass: 140.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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